Cas no 845823-11-2 (2,2,2-trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one)

2,2,2-Trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one is a fluorinated aromatic ketone characterized by its trifluoromethyl and methoxy-substituted phenyl structure. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing properties, which enhance reactivity in nucleophilic substitution and condensation reactions. The presence of the trifluoromethyl group improves thermal and chemical stability, while the methoxy substituent offers tunable electronic effects for fine-tuning reaction pathways. It serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its well-defined structure and high purity make it suitable for precision applications in research and industrial processes.
2,2,2-trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one structure
845823-11-2 structure
Product Name:2,2,2-trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one
CAS No:845823-11-2
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD03844198
CID:820862
PubChem ID:2759597
Update Time:2025-10-07

2,2,2-trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(4-methoxy-2-methylphenyl)ethanone
    • 4’-Methoxy-2’-methyl-2,2,2-trifluoroacetophenone
    • 4'-Methoxy-2'-methyl-2,2,2-trifluoroacetophenone
    • 2,2,2-trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one
    • 2,2,2-Trifluoro-1-(4-methoxy-2-methyl-phenyl)-ethanone
    • AB16781
    • A864071
    • MFCD03844198
    • AKOS014648002
    • CS-0280520
    • EN300-1933794
    • 845823-11-2
    • DTXSID10374860
    • DB-346375
    • MDL： MFCD03844198
    • Inchi： 1S/C10H9F3O2/c1-6-5-7(15-2)3-4-8(6)9(14)10(11,12)13/h3-5H,1-2H3
    • InChI Key： WXOOQBPXUNZARD-UHFFFAOYSA-N
    • SMILES： FC(C(C1C=CC(=CC=1C)OC)=O)(F)F

Computed Properties

  • Exact Mass: 218.05500
  • Monoisotopic Mass: 218.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.228
  • Boiling Point: 260.4°C at 760 mmHg
  • Flash Point: 108°C
  • Refractive Index: 1.455
  • PSA: 26.30000
  • LogP: 2.74860

2,2,2-trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one Security Information

2,2,2-trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2,2,2-trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019112221-5g
2,2,2-Trifluoro-1-(4-methoxy-2-methylphenyl)ethanone
 845823-11-2 95%
5g
 $449.08 2023-08-31
Chemenu
CM185762-5g
4'-Methoxy-2'-methyl-2,2,2-trifluoroacetophenone
 845823-11-2 95%
5g
 $*** 2023-03-29
Fluorochem
023150-1g
4'-Methoxy-2'-methyl-2,2,2-trifluoroacetophenone
 845823-11-2 97%
1g
 ￡182.00 2022-03-01
Fluorochem
023150-5g
4'-Methoxy-2'-methyl-2,2,2-trifluoroacetophenone
 845823-11-2 97%
5g
 ￡479.00 2022-03-01
Chemenu
CM185762-5g
4'-Methoxy-2'-methyl-2,2,2-trifluoroacetophenone
 845823-11-2 95%
5g
 $408 2021-08-05
eNovation Chemicals LLC
Y1129322-250mg
2,2,2-Trifluoro-1-(4-methoxy-2-methyl-phenyl)-ethanone
 845823-11-2 95%
250mg
 $285 2024-07-28
eNovation Chemicals LLC
Y1129322-500mg
2,2,2-Trifluoro-1-(4-methoxy-2-methyl-phenyl)-ethanone
 845823-11-2 95%
500mg
 $455 2024-07-28
eNovation Chemicals LLC
Y1129322-1g
2,2,2-Trifluoro-1-(4-methoxy-2-methyl-phenyl)-ethanone
 845823-11-2 95%
1g
 $780 2024-07-28
eNovation Chemicals LLC
Y1129322-5g
2,2,2-Trifluoro-1-(4-methoxy-2-methyl-phenyl)-ethanone
 845823-11-2 95%
5g
 $3100 2024-07-28
Enamine
EN300-1933794-0.05g
2,2,2-trifluoro-1-(4-methoxy-2-methylphenyl)ethan-1-one
 845823-11-2
0.05g
 $647.0 2023-09-17

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